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Compound of Interest

Compound Name: Perfluamine

Cat. No.: B110025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the environmental fate and

transport of Perfluamine (also known as Perfluorotripropylamine). Specific experimental data

for this compound is limited; therefore, much of the information is based on data from

structurally similar per- and polyfluoroalkyl substances (PFAS) and standardized testing

protocols.

Executive Summary
Perfluamine (Perfluorotripropylamine, CAS No. 338-83-0) is a perfluorinated amine notable for

its chemical inertness and high thermal stability.[1] These properties, advantageous in its

industrial applications as a heat transfer fluid, solvent, and in the electronics industry, also

contribute to significant environmental concerns.[1] Like many per- and polyfluoroalkyl

substances (PFAS), Perfluamine is characterized by extreme persistence in the environment.

[1] Its strong carbon-fluorine bonds make it highly resistant to natural degradation processes.[1]

Consequently, it has the potential for long-range environmental transport and bioaccumulation.

This guide synthesizes the available data on the environmental fate and transport of

Perfluamine, outlines standard experimental protocols for its assessment, and visualizes key

environmental processes and analytical workflows.
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The environmental behavior of Perfluamine is dictated by its physicochemical properties.

While specific experimental data for Perfluamine is not always available, its properties can be

inferred from its structure and from data on similar PFAS compounds.

Table 1: Physicochemical and Environmental Fate Properties of Perfluamine
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Property Value Source/Comment

CAS Number 338-83-0

Molecular Formula C₉F₂₁N

Molecular Weight 521.07 g/mol

Boiling Point 125-135 °C [2]

Vapor Pressure 5.16 hPa at 20°C [2]

Water Solubility Practically insoluble

Inferred from structure and

properties of similar

compounds.

Log Kₒw (Octanol-Water

Partition Coefficient)
5.3 - 6.1

[2] This high value indicates a

strong tendency to partition

into fatty tissues, suggesting a

potential for bioaccumulation.

Kₒc (Soil Organic Carbon-

Water Partitioning Coefficient)
Data not available

Expected to be high based on

the high Log Kₒw, indicating a

tendency to sorb to organic

matter in soil and sediment.

Henry's Law Constant Data not available

Atmospheric Lifetime Potentially very long

Perfluorinated compounds are

known to have long

atmospheric lifetimes, often on

the order of hundreds to

thousands of years.[3][4]

Biological Half-Life (Rats)
110 - 300 days (linear and

exponential models)

[5] This indicates significant

persistence within biological

systems.

Environmental Fate: Persistence and Degradation
Perfluamine is expected to be extremely persistent in the environment due to the strength of

the carbon-fluorine bond, which is one of the strongest in organic chemistry.
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Abiotic Degradation
Hydrolysis: Perfluamine is not expected to undergo significant hydrolysis under typical

environmental pH conditions (pH 4-9). The C-F bonds are resistant to cleavage by water.

Studies on other perfluorinated compounds have shown hydrolysis to be a negligible

degradation pathway.[6]

Photolysis: Direct photolysis of Perfluamine in the atmosphere or in surface waters is

expected to be a very slow process.[7][8] While some PFAS can be degraded under specific

laboratory conditions using high-energy UV light, these conditions are not representative of

the natural environment.[9]

Biotic Degradation
Currently, there is no evidence to suggest that Perfluamine is readily biodegradable.

Perfluorinated compounds are generally recalcitrant to microbial degradation.[10][11][12] The

fluorine atoms shield the carbon backbone from enzymatic attack. While some research has

shown limited biodegradation of certain polyfluorinated substances (which contain some C-H

bonds), perfluorinated compounds like Perfluamine are considered non-biodegradable under

normal environmental conditions.[13][14]

Environmental Transport
The mobility of Perfluamine in the environment is governed by its partitioning behavior

between air, water, soil, and biota.

Atmospheric Transport
Due to its potential for a long atmospheric lifetime, Perfluamine could be subject to long-range

atmospheric transport, leading to its presence in remote ecosystems far from its sources.

Transport in Water and Soil
In aquatic and terrestrial systems, the transport of Perfluamine is largely influenced by its high

hydrophobicity (high Log Kₒw) and expected high sorption to organic matter (high Kₒc). This

suggests that Perfluamine will likely partition to sediments and soils, reducing its mobility in the

aqueous phase. However, it can still be transported dissolved in water or bound to particulate

matter.
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Bioaccumulation and Trophic Transfer
The high Log Kₒw value of Perfluamine indicates a significant potential for bioaccumulation in

organisms.[2] It is likely to accumulate in fatty tissues. The long biological half-life observed in

rats further supports its potential to persist and accumulate in biological systems.[5] While a

specific Bioconcentration Factor (BCF) for Perfluamine in fish or other aquatic organisms is

not available, it is expected to be high based on its chemical properties.

Experimental Protocols
The following sections describe standardized experimental protocols that are used to

determine the key environmental fate and transport parameters for chemicals like Perfluamine.

These are based on internationally recognized guidelines from the Organisation for Economic

Co-operation and Development (OECD) and methods from the U.S. Environmental Protection

Agency (EPA).

Octanol-Water Partition Coefficient (Kₒw)
Method: OECD Test Guideline 117: Partition Coefficient (n-octanol/water), HPLC Method.[15]

Principle: This method determines the Kₒw by measuring the retention time of the substance

on a high-performance liquid chromatography (HPLC) column with a non-polar stationary

phase. The retention time is correlated with the known Kₒw values of reference compounds.

This method is particularly suitable for substances with high Log Kₒw values and low water

solubility.

Procedure:

An analytical column is packed with a solid phase coated with a non-polar organic material

(e.g., C18).

A polar mobile phase (e.g., methanol-water mixture) is used to elute the test substance.

The retention time of the test substance is measured.

A calibration curve is generated using reference compounds with known Log Kₒw values.
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The Log Kₒw of the test substance is determined from its retention time using the

calibration curve.

Soil Organic Carbon-Water Partitioning Coefficient (Kₒc)
Method: OECD Test Guideline 121: Estimation of the Adsorption Coefficient (Koc) on Soil

and on Sewage Sludge using High Performance Liquid Chromatography (HPLC).

Principle: Similar to the Kₒw determination, this method uses HPLC to estimate the Kₒc. The

retention time of the substance on a column packed with a stationary phase containing

immobilized organic carbon is measured and correlated with the known Kₒc values of

reference compounds.[16][17]

Procedure:

An HPLC column is packed with a stationary phase containing immobilized organic matter

(e.g., cyanopropyl-silica).

The test substance is injected onto the column and eluted with a suitable mobile phase.

The retention time is determined.

A calibration graph of log k (capacity factor) versus log Kₒc is plotted for a series of

reference substances with known Kₒc values.

The log Kₒc of the test substance is calculated from its retention time.

Bioconcentration Factor (BCF)
Method: OECD Test Guideline 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure.

Principle: This guideline describes procedures for characterizing the bioconcentration and

bioaccumulation of chemicals in fish. For a substance with a high Log Kₒw like Perfluamine,

a dietary exposure test is often more appropriate than an aqueous exposure test due to its

low water solubility.

Procedure (Dietary Exposure):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.ecetoc.org/technical-report-123/estimated-partitioning-property-data/computational-methods/log-koc/
https://www.diva-portal.org/smash/get/diva2:1539798/FULLTEXT01.pdf
https://www.benchchem.com/product/b110025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Uptake Phase: Fish are fed a diet containing a known concentration of the test substance

for a specific period (e.g., 28 days).

Depuration Phase: The fish are then transferred to a clean environment and fed an

uncontaminated diet. The concentration of the test substance in the fish is measured at

various time points.

Analysis: The concentration of the test substance in fish tissue and the diet is measured

over time using a suitable analytical method (e.g., LC-MS/MS).

Calculation: The BCF is calculated as the ratio of the concentration of the chemical in the

fish to the concentration in the water at steady state. For dietary exposure, a

biomagnification factor (BMF) is calculated.

Analytical Methods for Environmental Samples
Method: EPA Method 1633: Analysis of Per- and Polyfluoroalkyl Substances (PFAS) in

Aqueous, Solid, Biosolids, and Tissue Samples by LC-MS/MS.[18][19][20]

Principle: This method is used for the determination of various PFAS, including compounds

structurally similar to Perfluamine, in a range of environmental matrices. It involves sample

extraction, cleanup, and analysis by liquid chromatography/tandem mass spectrometry (LC-

MS/MS).[21][22]

Procedure Overview:

Sample Preparation: The sample (water, soil, sediment, or tissue) is spiked with

isotopically labeled internal standards.

Extraction:

Water: Solid Phase Extraction (SPE) is used to concentrate the analytes and remove

interfering substances.

Solids (Soil, Sediment, Tissue): Solvent extraction is used to transfer the analytes from

the solid matrix into a liquid extract.
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Cleanup: The extract is further purified using techniques like carbon cleanup to remove

matrix interferences.

Analysis: The purified extract is injected into an LC-MS/MS system. The analytes are

separated by the LC and detected and quantified by the MS/MS.

Quantification: Concentrations are determined using the isotope dilution method, which

corrects for matrix effects and variations in extraction efficiency.

Visualizations
The following diagrams illustrate key concepts and workflows related to the environmental fate

and transport of Perfluamine.
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Caption: Conceptual model of Perfluamine's environmental fate and transport.
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Caption: General workflow for analyzing Perfluamine in environmental samples.

Conclusion and Future Research
Perfluamine's properties strongly suggest it is a persistent, bioaccumulative, and

environmentally immobile compound. Its resistance to degradation means it will likely persist in

the environment for extended periods, posing a long-term risk.
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There is a critical need for further research to generate specific experimental data for

Perfluamine to accurately assess its environmental risk. Key research areas should include:

Determination of its Kₒc in various soil types.

Conducting bioconcentration studies in relevant aquatic organisms.

Investigating its potential for trophic transfer in food webs.

Developing more sensitive and specific analytical methods for its detection in complex

matrices.

Understanding the environmental behavior of Perfluamine is essential for developing effective

risk management strategies and for making informed decisions regarding its use and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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